Cas no 1199215-54-7 (5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid)

• Product Name: 5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid
• CAS No: 1199215-54-7
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• MDL: MFCD13248690
• CID: 4685323
• Update Time: 2025-10-30

5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-METHOXY-5-METHYLPHENOXY)PYRAZINE-2-CARBOXYLIC ACID
• STL429765
• 2-pyrazinecarboxylic acid, 5-(2-methoxy-5-methylphenoxy)-
• 5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid

• MDL： MFCD13248690
• Inchi： 1S/C13H12N2O4/c1-8-3-4-10(18-2)11(5-8)19-12-7-14-9(6-15-12)13(16)17/h3-7H,1-2H3,(H,16,17)
• InChI Key： FNZFLSZOHLIONT-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C(=O)O)=CN=1)C1C=C(C)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Topological Polar Surface Area: 81.5

Additional information on 5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid

5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid (CAS No. 1199215-54-7): An Overview of Its Properties and Applications

5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid (CAS No. 1199215-54-7) is a versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This article provides a comprehensive overview of its chemical properties, synthesis methods, biological activities, and current research trends.

Chemical Structure and Properties

5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid is a pyrazine derivative characterized by its unique molecular structure. The compound features a pyrazine ring substituted with a 2-methoxy-5-methylphenoxy group at the 5-position and a carboxylic acid group at the 2-position. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule.

The molecular formula of 5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid is C₁₄H₁₄N₂O₄, with a molecular weight of approximately 278.27 g/mol. It is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions.

Synthesis Methods

The synthesis of 5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid has been the subject of several research studies. One common approach involves the reaction of 2-chloropyrazine with 2-methoxy-5-methylphenol in the presence of a base, followed by carboxylation to introduce the carboxylic acid group. This method yields high purity and good yields, making it suitable for large-scale production.

An alternative synthetic route involves the coupling of 5-hydroxypyrazine-2-carboxylic acid with 1-bromo-3-methoxytoluene using a transition metal catalyst. This method offers greater flexibility in terms of substituent variation and can be adapted to produce derivatives with different functional groups.

Biological Activities and Applications

5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid has shown promising biological activities in various preclinical studies. One notable application is its potential as an anti-inflammatory agent. Research has demonstrated that the compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making it a candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid has been investigated for its antimicrobial activity. Studies have shown that it possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria, as well as certain fungi. This makes it a potential lead compound for the development of new antimicrobial agents.

The compound has also been explored for its antiviral activity. Recent research has indicated that 5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid can inhibit the replication of several viruses, including influenza virus and herpes simplex virus (HSV). These findings suggest its potential as an antiviral agent in future drug development efforts.

Clinical Trials and Future Prospects

The promising preclinical results of 5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess its safety and efficacy in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid. Efforts are being made to improve its bioavailability, reduce metabolic degradation, and enhance target specificity. These optimizations aim to maximize the therapeutic potential of the compound while minimizing potential side effects.

Conclusion

5-(2-Methoxy-5-methylphenoxy)pyrazine-2-carboxylic acid (CAS No. 1199215-54-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure confers distinct properties that make it an attractive candidate for further research and development. Ongoing studies continue to uncover new biological activities and optimize its pharmacological profile, paving the way for its potential use in various therapeutic areas.